Cas no 29359-59-9 (ethyl hydrogen ethylphosphonate)

• Product Name: ethyl hydrogen ethylphosphonate
• CAS No: 29359-59-9
• MF: C₄H₁₁O₃PTi
• MW: 185.969103097916
• CID: 915491
• PubChem ID: 54608505
• Update Time: 2025-04-19

ethyl hydrogen ethylphosphonate Chemical and Physical Properties

Names and Identifiers

• ethyl hydrogen ethylphosphonate
• ethoxy(ethyl)phosphinic acid,titanium
• DTXSID00951902
• NSC-289388
• NSC289388
• 29359-59-9
• Ethyl hydrogen ethylphosphonate--titanium (1/1)

• Inchi： 1S/C4H11O3P.Ti/c1-3-7-8(5,6)4-2;/h3-4H2,1-2H3,(H,5,6);
• InChI Key： XWANXODQCJMJHS-UHFFFAOYSA-N
• SMILES： [Ti].P(CC)(=O)(O)OCC

Computed Properties

• Exact Mass: 185.99300
• Monoisotopic Mass: 185.9925219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 56.34000
• LogP: 1.22820